Cas no 70956-08-0 (Cyclohexanamine,bis[(aminocyclohexyl)methyl]- (9CI))

Cyclohexanamine,bis[(aminocyclohexyl)methyl]- (9CI) structure
70956-08-0 structure
Product Name:Cyclohexanamine,bis[(aminocyclohexyl)methyl]- (9CI)
CAS No:70956-08-0
MF:C20H39N3
MW:321.543765306473
CID:564913
PubChem ID:3018055
Update Time:2025-04-19

Cyclohexanamine,bis[(aminocyclohexyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine,bis[(aminocyclohexyl)methyl]- (9CI)
    • 1-[[(1-aminocyclohexyl)methyl-cyclohexylamino]methyl]cyclohexan-1-amine
    • bis[(aminocyclohexyl)methyl]cyclohexylamine
    • 1,2-bis[(1-aminocyclohexyl)methyl]cyclohexanamine
    • Bis((aminocyclohexyl)methyl)cyclohexylamine
    • EINECS 275-064-8
    • 1,1'-[(1-Aminocyclohexane-1,2-diyl)bis(methylene)]di(cyclohexan-1-amine)
    • 70956-08-0
    • DTXSID10991253
    • Inchi: 1S/C20H39N3/c21-18(10-4-1-5-11-18)15-17-9-3-8-14-20(17,23)16-19(22)12-6-2-7-13-19/h17H,1-16,21-23H2
    • InChI Key: YRVFHWMKBKOMNZ-UHFFFAOYSA-N
    • SMILES: NC1(CCCCC1CC1(CCCCC1)N)CC1(CCCCC1)N

Computed Properties

  • Exact Mass: 321.31467
  • Monoisotopic Mass: 321.314398257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • PSA: 55.28
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